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Compound of Interest

Compound Name: Basic Blue 41

Cat. No.: B037735

For Researchers, Scientists, and Drug Development Professionals

Basic Blue 41, also known as C.I. 11105 and Cationic Blue X-GRL, is a cationic azo dye with
the CAS number 12270-13-2.[1][2][3] It finds applications in various fields, including textile
dyeing and as a component in biological stains.[2][4][5] For scientific research and
development, understanding the commercial availability and purity of this dye is critical to
ensure the reliability and reproducibility of experimental results. This guide provides an in-depth
overview of the commercial sources and purity grades of Basic Blue 41.

Commercial Suppliers and Purity Specifications

Basic Blue 41 is available from a range of chemical suppliers, from large global distributors to
more specialized manufacturers. The purity of the commercially available dye can vary
significantly, and it is often specified as "dye content" or a strength percentage. The following
table summarizes the available information on commercial sources and their stated purity
grades.
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. Molecular
. Stated Purity / Molecular .
Supplier Weight (g/mol  CAS Number
Grade Formula )
_ _ Dye content,
Sigma-Aldrich 40% C20H26N406S2  482.57 12270-13-2[6]
0
S D International  98% C20H26N406S2  482.57 12270-13-2[3][4]
C20H26N406S2
_ 250% / 300% /
Alan Chemical 482.57 / 450.98 12270-13-2[1]
Strength C21H27CIN40O3
S
MedchemExpres - - -
93.46% Not Specified Not Specified Not Specified[7]
s
Biosynth Technical Grade Not Specified Not Specified 12270-13-2[5]
Alvan Sabet - -
>98% C20H26N406S2  Not Specified Not Specified[8]
Hamadan Co.
Winchem B -~ -
] Not Specified Not Specified Not Specified 12270-13-2[9]
Industrial Co. Ltd
Shanghai
JONLN Reagent  Not Specified Not Specified Not Specified 12270-13-2[9]
Co., Ltd.
Hubei Jusheng
Technology Not Specified Not Specified Not Specified 12270-13-2[9]
Co.,Ltd
Alfa Chemistry Not Specified Not Specified Not Specified 12270-13-2[9]
Shandong Xiya
Chemical Co., Not Specified Not Specified Not Specified 12270-13-2[9]
Ltd.
BOC Sciences Not Specified Not Specified Not Specified 12270-13-2[10]
Santa Cruz N
_ Not Specified C20H26N406S2  482.57 12270-13-2[2]
Biotechnology
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Understanding Purity Grades

The purity of Basic Blue 41 is a critical parameter for its application in research. Different
grades are suitable for different purposes:

» High Purity (e.g., 298%): This grade is essential for applications requiring high accuracy and
reproducibility, such as in analytical chemistry, quantitative biological staining, and as a
reference standard. The higher dye content minimizes interference from impurities.

e Specified Dye Content (e.g., 40%): This grade, as offered by suppliers like Sigma-Aldrich,
indicates a known percentage of the active dye molecule in the solid powder. The remainder
consists of inert materials or byproducts from the synthesis. This grade is suitable for many
general laboratory applications where the exact concentration of the dye is determined by
spectrophotometry.

e Strength (e.g., 250%, 300%): This designation is common in the textile industry and refers to
the relative dyeing strength of the product compared to a standard. It is less useful for
scientific applications where precise molar concentrations are required.

» Technical Grade: This grade is typically used for industrial applications like textile dyeing
where high purity is not the primary concern. It may contain a significant level of impurities
and is generally not recommended for research purposes.

The following diagram illustrates the logical relationship between the different purity grades of
Basic Blue 41 and their typical applications.

Purity Grades of Basic Blue 41

(High Purity (e.g., 298%)) (Specified Dye Content (e.g., 40%)) Strength (e.g., 250%)

Typical Applications

- —~| Technical Grade

L/ Y
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Purity Grades and Applications of Basic Blue 41

Experimental Protocols: Determination of Basic
Blue 41 Concentration

For research applications, it is often necessary to prepare solutions of Basic Blue 41 with a
precise concentration. The following protocol outlines a general method for preparing a stock
solution and determining its concentration using UV-Vis spectrophotometry.

1. Preparation of a Stock Solution:

o Materials: Basic Blue 41 powder, distilled or deionized water, volumetric flasks, analytical
balance.

e Procedure:

[e]

Accurately weigh a specific amount of Basic Blue 41 powder.
o Dissolve the powder in a small amount of distilled water in a beaker.
o Transfer the solution to a volumetric flask of a known volume.

o Rinse the beaker with distilled water and add the rinsing to the volumetric flask to ensure

all the dye is transferred.

o Fill the volumetric flask to the mark with distilled water and mix thoroughly to ensure a
homogeneous solution. A stock solution with a concentration of 1000 mg/L is commonly
prepared for experimental work.[8]

2. Determination of Concentration by UV-Vis Spectrophotometry:

e Principle: The concentration of a dye in a solution can be determined by measuring its
absorbance at its wavelength of maximum absorbance (Amax) and using the Beer-Lambert
law. The Amax for Basic Blue 41 is approximately 617 nm.[6][11]

e Procedure:
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o Prepare a series of standard solutions of Basic Blue 41 with known concentrations by
diluting the stock solution.

o Measure the absorbance of each standard solution at 617 nm using a UV-Vis
spectrophotometer.

o Plot a calibration curve of absorbance versus concentration.
o Measure the absorbance of the unknown Basic Blue 41 solution at 617 nm.

o Determine the concentration of the unknown solution by interpolating its absorbance value
on the calibration curve.

This protocol is a fundamental procedure in studies involving Basic Blue 41, such as in
adsorption experiments where the removal of the dye from an aqueous solution is quantified.[8]

The following workflow diagram illustrates the process of preparing and standardizing a Basic
Blue 41 solution for experimental use.

Solution Preparation Concentration Determination
‘ Weigh Basic Blue 41 H Dissolve in Water H Transfer to Volumetric Flask H Dilute to Volume Prepare Standard Solutions }—r‘ Measure Absorbance at 617 nm }—r Plot Calibration Curve H Determine Concentration of Unknown ‘
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Workflow for Preparing and Standardizing Basic Blue 41 Solutions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Basic Blue 41 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
. scbt.com [scbt.com]

. sdinternational.com [sdinternational.com]

. dyestuff.co.in [dyestuff.co.in]

. Basic blue 41 - Technical | 12270-13-2 | FB33693 [biosynth.com]

. Basic Blue 41 Dye content 40 12270-13-2 [sigmaaldrich.com]

. medchemexpress.com [medchemexpress.com]

°
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. Data of adsorption of Basic Blue 41 dye from aqueous solutions by activated carbon
prepared from filamentous algae - PMC [pmc.ncbi.nlm.nih.gov]

e 9. BASIC BLUE 41 (C.l. 11105) | 12270-13-2 [chemicalbook.com]
e 10. bocsci.com [bocsci.com]
e 11. revistadechimie.ro [revistadechimie.ro]

» To cite this document: BenchChem. [Commercial Sources and Purity Grades of Basic Blue
41: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037735#commercial-sources-and-purity-grades-of-
basic-blue-41]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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